Cas no 34532-68-8 (Arnicolide D)

Arnicolide D is a sesquiterpene lactone isolated from coriander (centripeda minima) Conclusion: arnicolide D regulates cell cycle, activates caspase signaling pathway, and inhibits pi3k/akt/mtor and STAT3 signaling pathways Arnicolide D significantly inhibited the growth of nasopharyngeal carcinoma (NPC) cells in a dose - and time-dependent manner
Arnicolide D structure
Arnicolide D structure
Arnicolide D
34532-68-8
C19H24O5
332.3909
319161
182199

Arnicolide D Properties

Names and Identifiers

    • 2-Propenoic acid,2-methyl-,(3S,3aR,4S,4aR,7aR,8R,9aR)-2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8-trimethyl-2,5-dioxoazuleno[6,5-b]furan-4-ylester
    • [(1S,3aR,5R,5aR,8aR,9S,9aR)-1,5,8a-trimethyl-2,8-dioxo-3a,4,5,5a,9,9a-hexahydro-1H-azuleno[6,5-b]furan-9-yl] 2-methylprop-2-enoate
    • Arnicolide D
    • 11alpha,13-Dihydrohelenalin methacrylate
    • 6-O-Methacryloyl-11alpha,13-dihydrohelenalin
    • Plenolin methacrylate
    • CID 101306911
    • (3aR)-4,4a,7aalpha,8,9,9aalpha-Hexahydro-4alpha-(methacryloyloxy)-3beta,4abeta,8alpha-trimethylazuleno[6,5-b]furan-2,5(3H,3aalphaH)-dione
    • 11,13-Dihydrohelenalin methacrylate
    • 11alpha,13-dihydrohelenalinmethacrylate
    • [(1S,3aR,5R
    • E80741
    • ArnicolideD
    • 2-Propenoic acid, 2-methyl-, 2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8- trimethyl-2,5-dioxoazuleno(6,5-b)furan-4-yl ester, (3S-(3alpha,3abeta,4beta,4aalpha,7abeta,8beta,9abeta))-
    • CHEBI:182268
    • MS-25004
    • DTXSID40188078
    • Methacryl-dihydrohelenalin (Arnicolide D)
    • 34532-68-8
    • NS00094700
    • NCGC00347858-02
    • CHEMBL187998
    • [(1S,3aR,5R,5aR,8aR,9S,9aR)-1,5,8a-trimethyl-2,8-dioxo-3a,4,5,5a,9,9a-hexahydro-1H-azuleno[6,5-b]uran-9-yl] 2-methylprop-2-enoate
    • CS-0100262
    • AKOS030632142
    • HY-N6843
    • DA-50709
    • (3S,3AR,4S,4AR,7AR,8R,9AR)-3,4A,8-TRIMETHYL-2,5-DIOXO-3H,3AH,4H,7AH,8H,9H,9AH-AZULENO[6,5-B]FURAN-4-YL 2-METHYLPROP-2-ENOATE
    • +Expand
    • NZESEVTYUVXOTC-APDQSUQKSA-N
    • 1S/C19H24O5/c1-9(2)17(21)24-16-15-11(4)18(22)23-13(15)8-10(3)12-6-7-14(20)19(12,16)5/h6-7,10-13,15-16H,1,8H2,2-5H3/t10-,11+,12+,13-,15-,16+,19+/m1/s1
    • O1C([C@@]([H])(C([H])([H])[H])[C@]2([H])[C@@]1([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]1([H])C([H])=C([H])C([C@@]1(C([H])([H])[H])[C@@]2([H])OC(C(=C([H])[H])C([H])([H])[H])=O)=O)=O

Computed Properties

  • 332.162374g/mol
  • 0
  • 2.1
  • 0
  • 5
  • 3
  • 332.162374g/mol
  • 332.162374g/mol
  • 69.7Ų
  • 24
  • 648
  • 0
  • 7
  • 0
  • 0
  • 0
  • 1
  • 332.4

Experimental Properties

  • 69.67
  • 1.532
  • 481°C at 760 mmHg
  • 211.3°C
  • Almost insoluble (0.04 g/l) (25 º C),
  • Powder
  • 1.18±0.1 g/cm3 (20 ºC 760 Torr),

Arnicolide D Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00CQ9O-1mg
(3aR)-4,4a,7aα,8,9,9aα-Hexahydro-4α-(methacryloyloxy)-3β,4aβ,8α-trimethylazuleno[6,5-b]furan-2,5(3H,3aαH)-dione
34532-68-8 99%
1mg
$158.00 2024-05-05
A2B Chem LLC
AF93116-1mg
(3aR)-4,4a,7aα,8,9,9aα-Hexahydro-4α-(methacryloyloxy)-3β,4aβ,8α-trimethylazuleno[6,5-b]furan-2,5(3H,3aαH)-dione
34532-68-8 ≥98%
1mg
$101.00 2024-04-20
Ambeed
A737788-1mg
(3S,3aR,4S,4aR,7aR,8R,9aR)-3,4a,8-Trimethyl-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl methacrylate
34532-68-8 97%
1mg
$83.0 2024-07-19
ChemFaces
CFN91999-10mg
Arnicolide D
34532-68-8 >=98%
10mg
$238 2023-09-19
ChemScence
CS-0100262-1mg
Arnicolide D
34532-68-8 99.20%
1mg
$190.0 2022-04-27
Chengdu Biopurify Phytochemicals Ltd
BP4032-10mg
Arnicolide D
34532-68-8 98%
10mg
$250 2023-09-20
Crysdot LLC
CD00004562-5mg
Arnicolide D
34532-68-8 97%
5mg
$450 2024-07-19
MedChemExpress
HY-N6843-1mg
Arnicolide D
34532-68-8 99.20%
1mg
¥1000 2024-05-24
PhytoLab
86544-50mg
Arnicolide D
34532-68-8 ≥ 90.0 %
50mg
€1777.5
S e l l e c k ZHONG GUO
E2208-1mg
Arnicolide D
34532-68-8
1mg
¥11220.35

Arnicolide D Suppliers

JIANG SU YONG JIAN YI YAO Technology Co., Ltd.
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(CAS:34532-68-8)
HAN JING LI
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WU HAN TIAN ZHI Biotechnology Co., Ltd.
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ZHANG XIAO JIE
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SHANG HAI LI CHEN SHANG MAO Co., Ltd.
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XU NV SHI
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SI CHUAN WEI KE QI Biotechnology Co., Ltd.
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(CAS:34532-68-8)
YANG YANG
13348961525
2851167780@qq.com
Chengdu Biopurify Phytochemicals Ltd.
Audited Supplier Audited Supplier
(CAS:34532-68-8)
HE DAN DAN
15928576055
sales@biopurify.com
CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:34532-68-8)
HUA SONG TAO
18228097334
2885374103@qq.com

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